2-methyl-6-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C13H12F3N5O3/c1-20-9(22)3-2-8(18-20)11(23)21-5-4-7(6-21)10-17-12(24-19-10)13(14,15)16/h2-3,7H,4-6H2,1H3
• InChI Key: DYMLFENZWULCCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(C2)C3=NOC(=N3)C(F)(F)F
• Molecular Formula: C13H12F3N5O3
• Molecular Weight: 343.26 g/mol

Description

2-methyl-6-(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C13H12F3N5O3 and its molecular weight is 343.266. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

The compound falls within the realm of aromatic heterocyclic chemistry, an area dedicated to the study and synthesis of heterocycles like pyridines, pyrazoles, oxadiazoles, and pyridazinones. Heterocyclic compounds are crucial for developing new materials, pharmaceuticals, and agrochemical products due to their diverse biological activities and functional properties. The synthesis and transformation of these compounds, including the one specified, often lead to new structures with potential antimicrobial, antiviral, and other biologically relevant activities (D. Davies, 1992).

Antimicrobial and Antiviral Activities

Studies have shown that derivatives of pyridazinones and oxadiazoles exhibit significant antimicrobial and antiviral properties. For instance, the construction of compounds bearing pyridazin-3(4H)-ones and 1,3,4-oxadiazoles, starting from furanones and incorporating indolyl and pyrazolyl moieties, demonstrated antimicrobial activities against various bacterial and fungal strains (Wael S. I. Abou-Elmagd et al., 2015; A. Hashem et al., 2007). Such findings underscore the potential of these heterocyclic systems in designing new therapeutic agents.

Material Science Applications

In material science, the introduction of heterocyclic compounds with specific functionalities like the trifluoromethyl group offers unique properties suitable for developing high-density materials and electroconductive polymers. The synthesis of quaternary salts containing the pentafluorosulfanyl group, for example, demonstrates the potential of incorporating heterocyclic structures into materials with exceptional density and conductivity (R. Singh et al., 2003).